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Compound of Interest

Compound Name:
2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-

nitropyridine

CAS No.: 76211-92-2

Cat. No.: B3033067

Get Quote

Executive Summary
Nitropyridine-pyrazole derivatives represent a critical class of nitrogen-rich heterocyclic

compounds (N-heterocycles) that bridge the gap between high-energy density materials

(HEDMs) and thermally stable pharmaceutical intermediates. Their unique thermodynamic

profile stems from the synergy between the electron-deficient nitropyridine core and the

electron-rich pyrazole moieties.

This guide provides a deep technical analysis of their thermodynamic stability, detailing the

structural origins of their heat resistance, synthesis validation, and rigorous characterization

protocols. It is designed for researchers requiring actionable data on synthesis, thermal

decomposition kinetics, and safety profiling.

Molecular Architecture & Stability Mechanisms[1]
The thermodynamic stability of nitropyridine-pyrazole derivatives is not accidental; it is a direct

consequence of specific intramolecular interactions and crystal packing forces.
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The "Push-Pull" Electronic Stabilization
The core stability arises from the conjugation between the pyridine and pyrazole rings.

The Pull: The nitro groups (

) on the pyridine ring are strong electron-withdrawing groups (EWGs), decreasing the
electron density of the pyridine ring.

The Push: The pyrazole ring, being

-excessive, donates electron density back toward the pyridine core.

Result: This donor-acceptor interaction increases the bond order of the inter-ring

bond, raising the energy barrier for bond rotation and cleavage.

Structural Isomerism and Symmetry
Symmetry plays a governing role in thermodynamic stability.

2,6-bis(pyrazol-1-yl)-3,5-dinitropyridine: This specific isomer is highly favored. Its

symmetry allows for efficient crystal packing, maximizing density (often

) and lattice energy.

Intramolecular Hydrogen Bonding: A critical stabilizing feature is the formation of non-

classical hydrogen bonds between the pyrazole protons and the nitro group oxygens or the

pyridine nitrogen. These interactions "lock" the molecule into a planar conformation,

significantly increasing the melting point and decomposition temperature (

).

Synthesis & Structural Validation
To assess thermodynamic stability accurately, one must first ensure the isomeric purity of the

material. The synthesis typically follows a Nucleophilic Aromatic Substitution (

) pathway.
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Synthesis Workflow (Graphviz Visualization)
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Figure 1:

synthesis pathway for nitropyridine-pyrazole derivatives. The formation of the Meisenheimer
complex is the rate-determining step.

Validation Protocol
Before thermal testing, confirm structure via Single Crystal X-Ray Diffraction (XRD).[1]

Why? NMR alone cannot definitively distinguish between certain regioisomers in complex

substituted systems.[2] XRD confirms the planar "locked" conformation essential for high

thermal stability.

Thermodynamic Characterization Protocols
This section details the Standard Operating Procedure (SOP) for determining thermodynamic

parameters. Do not rely on single-point measurements.

Differential Scanning Calorimetry (DSC) Protocol
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Objective: Determine Melting Point (

), Decomposition Temperature (

), and Enthalpy of Decomposition (

).

Sample Prep: Weigh 0.5–2.0 mg of dried sample into an aluminum pan.

Critical: Use a hermetically sealed pan with a pinhole to allow gas escape without

rupturing the pan, which causes artifactual peaks.

Atmosphere: Purge with dry Nitrogen (

) at 50 mL/min to prevent oxidative degradation masking the intrinsic thermal decomposition.
[2]

Heating Program:

Equilibrate at 30°C.

Ramp at 5, 10, and 20 °C/min to 400°C.

Reasoning: Multiple heating rates are mandatory to calculate activation energy (

) using the Kissinger method.[2]

Kinetic Analysis (Kissinger Method)
Thermodynamic stability is best quantified by the Activation Energy (

) of decomposition.[2] Use the peak decomposition temperatures (

) from the different heating rates (

) in the Kissinger equation: [2]

Plot
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vs

.[2]

Slope:

(Steeper slope = Higher activation energy = Greater kinetic stability).[2]

Target Metric: High-performance derivatives typically exhibit

.[2]

Stability Assessment Logic (Graphviz Visualization)
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Figure 2: Logic flow for qualifying the thermodynamic stability of new derivatives.

Structure-Property Relationships (Data Analysis)
The following table summarizes the thermodynamic properties of representative nitropyridine-

pyrazole derivatives compared to standard energetic materials (RDX).

Table 1: Comparative Thermodynamic Properties
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Compound
Class

Structure
Type

Density (

) [g/cm³]
(DSC) [°C]

Heat of
Formation
(HOF)
[kJ/mol]

Stability
Insight

RDX (Ref) Nitramine 1.82 210 +70

Baseline high

energy,

moderate

stability.

3,5-DNP Precursor 1.68 ~280 -

High stability

due to

aromaticity.

Bis-Pyrazolyl

2,6-

bis(pyrazol-1-

yl)-3,5-DNP

1.78 316 +350

Superior

Stability.

Symmetry +

H-bonding.

Bis-

Nitropyrazolyl

2,6-bis(3,5-

dinitro-

pyrazolyl)-

DNP

1.92 260 +650

Higher

energy, lower

stability due

to steric

strain.

Fused Ring

Pyrazolo[4,3-

c]pyridine

deriv.

1.85 330 +420

Planarity

maximizes

-stacking

stability.

Note: Data represents aggregated values from literature trends (see References).

Key Insight: Replacing the hydrogen on the pyrazole ring with nitro groups (

) increases Density and HOF (Power) but generally decreases

(Stability). The 2,6-bis(pyrazol-1-yl) derivative represents the "Sweet Spot" of thermal stability (

), significantly outperforming RDX.
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Safety & Handling
While these compounds are "thermally stable," they are thermodynamically unstable

(metastable) by definition.

Impact Sensitivity: Most pyridine-pyrazole derivatives are less sensitive than RDX (Impact

Sensitivity

).[2][3]

Friction Sensitivity: Generally ngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

.[2]

Self-Accelerating Decomposition: TGA data often shows a sharp mass loss step.[2] This

indicates autocatalytic decomposition.[2] Once the reaction starts, it accelerates rapidly.

Safety Rule: Never heat bulk samples (>100mg) near their

without blast shielding.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitropyridine-pyrazole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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